Cas no 325978-12-9 (N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea)

• Product Name: N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea
• CAS No: 325978-12-9
• MDL: MFCD01351051
• CID: 4646124
• Update Time: 2025-06-07

N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea

• MDL： MFCD01351051

Additional information on N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea

Recent Advances in the Study of N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea (CAS: 325978-12-9)

N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea (CAS: 325978-12-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief provides an overview of the latest findings related to this compound, highlighting its promise as a novel therapeutic agent.

The compound, characterized by its unique thiazolylurea scaffold, has been investigated primarily for its kinase inhibitory activity. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent in vitro studies have demonstrated that N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea exhibits potent inhibitory effects against specific kinase targets, such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These findings suggest its potential utility in targeted cancer therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic and pharmacodynamic profiles. A study published in the Journal of Medicinal Chemistry (2023) reported that structural modifications of the thiazolylurea core could enhance its bioavailability and metabolic stability. These modifications included the introduction of halogen substituents and optimization of the urea linkage, which improved the compound's solubility and reduced its susceptibility to enzymatic degradation. Such advancements are critical for transitioning this molecule from preclinical studies to clinical trials.

Another area of interest is the compound's potential application in treating inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea could modulate the activity of key inflammatory mediators, such as nuclear factor-kappa B (NF-κB) and interleukin-6 (IL-6). These effects were observed in both cellular and animal models, suggesting its promise as an anti-inflammatory agent. However, further studies are needed to assess its safety and efficacy in humans.

Despite these promising findings, challenges remain in the development of N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for precise dosing regimens must be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical development.

In conclusion, N-(4-Chlorophenyl)-N'-4-(4-methylphenyl)-1,3-thiazol-2-ylurea (CAS: 325978-12-9) represents a promising candidate for drug development, with demonstrated activity against kinases and inflammatory pathways. Ongoing research aims to refine its pharmacological properties and explore its therapeutic potential in diverse disease contexts. As the field progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in oncology and inflammation.